(1S)-1-(1-Ethylcyclobutyl)ethanamine;hydrochloride

• IUPAC Name: (1S)-1-(1-ethylcyclobutyl)ethanamine;hydrochloride
• InChI: InChI=1S/C8H17N.ClH/c1-3-8(7(2)9)5-4-6-8;/h7H,3-6,9H2,1-2H3;1H/t7-;/m0./s1
• InChI Key: GECPPJPSYRUXBA-FJXQXJEOSA-N
• Canonical SMILES: CCC1(CCC1)C(C)N.Cl
• Isomeric SMILES: CCC1(CCC1)[C@H](C)N.Cl
• Molecular Formula: C8H18ClN
• Molecular Weight: 163.69 g/mol
• CAS No.: 2550996-80-8

Description

(1S)-1-(1-Ethylcyclobutyl)ethanamine;hydrochloride is a useful research compound. Its molecular formula is C8H18ClN and its molecular weight is 163.69. The purity is usually 95%.
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Scientific Research Applications

• Biocidal and Corrosion Inhibition Properties : Walter and Cooke (1997) discussed 2-(Decylthio)ethanamine hydrochloride, a multifunctional biocide with broad spectrum activity against bacteria, fungi, and algae, and its biofilm and corrosion inhibition properties in cooling water systems (Walter & Cooke, 1997).

• Synthesis and Antiamoebic Activity : Zaidi et al. (2015) synthesized a series of chalcones with N-substituted ethanamine, demonstrating their antiamoebic activity against Entamoeba histolytica, offering insights into potential therapeutic applications (Zaidi et al., 2015).

• Synthesis of Radiolabeled Compounds : Bach and Bridges (1982) synthesized 2-Bromo-[1-14C]ethanamine hydrobromide (BEA) from ethan-1-01-2-amine hydrochloride, highlighting its use in radiolabeling for scientific research (Bach & Bridges, 1982).

• Organocatalysis and SOMO Catalysis : Graham, Horning, and MacMillan (2012) discussed the preparation of (2R,5S)‐2‐t‐Butyl‐3,5‐Dimethylimidazolidin‐4‐One, including the use of ethanamine derivatives in catalysis, emphasizing its significance in organic synthesis (Graham, Horning, & MacMillan, 2012).

• Isotope-Enriched Compounds for Research : Yilmaz and Shine (1988) described the preparation of isotope-enriched N-methyl-2-(4-nitrophenoxy)ethanamine hydrochlorides, highlighting their use in labeling studies (Yilmaz & Shine, 1988).

• Asymmetric Synthesis and Analgesic Activity : Takahashi et al. (1983) synthesized optically pure ethylamines and evaluated their analgesic activity, indicating the potential for pharmaceutical applications (Takahashi et al., 1983).

• Synthesis of Imidazole Derivatives : Ri-sheng (2010) synthesized 2-(1-Imidazolyl)ethanamine, a precursor in the preparation of various pharmacologically active compounds (Ri-sheng, 2010).

• Oxime Derivatives and Crystallography : Dinçer et al. (2005) studied oxime derivatives containing cyclobutane and morpholin groups, contributing to the field of crystallography and molecular design (Dinçer et al., 2005).